Cas no 94843-50-2 (Benzamide,N-(4,6-dimethyl-2-pyridinyl)-)

• Product Name: Benzamide,N-(4,6-dimethyl-2-pyridinyl)-
• CAS No: 94843-50-2
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 810304
• PubChem ID: 124524
• Update Time: 2025-06-09

Benzamide,N-(4,6-dimethyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4,6-dimethyl-2-pyridinyl)-
• N-(4,6-dimethyl-2-pyridinyl)benzamide
• N-(4,6-dimethylpyridin-2-yl)benzamide
• CS-0367837
• DTXSID70241640
• Benzamide, N-(4,6-dimethyl-2-pyridinyl)-
• AKOS003287825
• 94843-50-2
• SCHEMBL3362301
• CHEMBL152710

• MDL： MFCD01667431
• Inchi： 1S/C14H14N2O/c1-10-8-11(2)15-13(9-10)16-14(17)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,15,16,17)
• InChI Key： NVKSBZOFCYGLHB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 226.111
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42A^2

Experimental Properties

• Density: 1.165
• Boiling Point: 293.4°Cat760mmHg
• Flash Point: 131.2°C
• Refractive Index: 1.624

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzamide,N-(4,6-dimethyl-2-pyridinyl)-

Benzamide, N-(4,6-dimethyl-2-pyridinyl) (CAS No. 94843-50-2): A Comprehensive Overview

Benzamide, N-(4,6-dimethyl-2-pyridinyl), identified by the Chemical Abstracts Service registry number (CAS No. 94843-50-2), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzamide class, characterized by a benzene ring linked to a carbonyl group via an amide bond. The presence of a pyridine moiety at the amide nitrogen introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The structural features of Benzamide, N-(4,6-dimethyl-2-pyridinyl) include two methyl groups at the 4 and 6 positions of the pyridine ring, which enhance its lipophilicity and influence its interactions with biological targets. This substitution pattern is particularly interesting because it can modulate the compound's solubility, metabolic stability, and binding affinity. Such structural attributes have made it a valuable intermediate in the synthesis of potential therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamides derived from substituted pyridine cores. Several studies have highlighted the role of these compounds in modulating enzyme activity and receptor binding. For instance, derivatives of Benzamide, N-(4,6-dimethyl-2-pyridinyl) have been investigated for their potential in inhibiting proteases and kinases, which are key targets in oncology and inflammatory diseases. The pyridine ring's ability to engage in hydrogen bonding and hydrophobic interactions makes it an ideal candidate for designing molecules with high specificity.

One of the most compelling aspects of Benzamide, N-(4,6-dimethyl-2-pyridinyl) is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with improved pharmacokinetic profiles. The dimethyl substitution at the pyridine ring not only enhances metabolic stability but also allows for further derivatization to fine-tune biological activity. This flexibility has led to several patents and ongoing clinical trials where this compound serves as a key building block.

The synthesis of Benzamide, N-(4,6-dimethyl-2-pyridinyl) typically involves multi-step organic reactions starting from commercially available precursors. The process often begins with the formation of the pyridine core through condensation reactions, followed by functionalization at the 4 and 6 positions with methyl groups. The introduction of the amide group is achieved through nucleophilic acyl substitution or other amide-forming reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve yield and selectivity.

From a computational chemistry perspective, the molecular properties of Benzamide, N-(4,6-dimethyl-2-pyridinyl) have been extensively studied using quantum mechanical methods. These studies have provided insights into its electronic structure, dipole moment, and hydrogen bonding capabilities. Such data are crucial for understanding how the compound interacts with biological targets at the molecular level. Additionally, molecular dynamics simulations have been used to explore its conformational dynamics in solution and within biological membranes.

The pharmacological profile of Benzamide, N-(4,6-dimethyl-2-pyridinyl) has been evaluated in various in vitro and in vivo models. Preliminary studies suggest that it exhibits moderate affinity for certain protease enzymes, which are implicated in diseases such as cancer and neurodegeneration. The dimethyl-substituted pyridine ring appears to play a critical role in optimizing binding interactions with these targets. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

In conclusion, Benzamide, N-(4,6-dimethyl-2-pyridinyl) (CAS No. 94843-50-2) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of lipophilicity and hydrogen bonding capabilities makes it an excellent scaffold for drug discovery. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to remain at the forefront of medicinal chemistry innovation.